Cas no 2034405-46-2 (1-(2H-1,3-benzodioxol-5-yl)-3-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}urea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}urea
• CAS No: 2034405-46-2
• MF: C₁₅H₁₆N₄O₃
• MW: 300.312542915344
• CID: 5948997
• PubChem ID: 121018782
• Update Time: 2025-07-16

1-(2H-1,3-benzodioxol-5-yl)-3-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yl)-3-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}urea
• AKOS026692719
• 1-(2H-1,3-benzodioxol-5-yl)-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}urea
• 1-(1,3-benzodioxol-5-yl)-3-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)urea
• 2034405-46-2
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)urea
• F6512-1417

• Inchi： 1S/C15H16N4O3/c20-15(17-10-1-2-13-14(8-10)22-9-21-13)18-11-4-6-19-12(7-11)3-5-16-19/h1-3,5,8,11H,4,6-7,9H2,(H2,17,18,20)
• InChI Key： QUGUOOVBBSMEGB-UHFFFAOYSA-N
• SMILES： O=C(NC1=CC=C2C(=C1)OCO2)NC1CC2=CC=NN2CC1

Computed Properties

• Exact Mass: 300.12224039g/mol
• Monoisotopic Mass: 300.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.4Ų

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}urea

Research Brief on 1-(2H-1,3-benzodioxol-5-yl)-3-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}urea (CAS: 2034405-46-2)

The compound 1-(2H-1,3-benzodioxol-5-yl)-3-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}urea (CAS: 2034405-46-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this urea derivative as a potent modulator of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. The compound's unique structural features, including the benzodioxole and pyrazolopyridine moieties, contribute to its selective binding affinity and inhibitory activity against target proteins. Preliminary in vitro and in vivo data suggest promising efficacy in disease models, warranting further investigation.

The synthesis of 1-(2H-1,3-benzodioxol-5-yl)-3-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}urea involves a multi-step process, with recent optimizations improving yield and purity. Key advancements include the use of novel catalysts and green chemistry approaches to enhance scalability and reduce environmental impact. Analytical characterization via NMR, HPLC, and mass spectrometry has confirmed the compound's structural integrity and high purity, essential for preclinical development.

Pharmacokinetic studies reveal favorable absorption and distribution profiles, with moderate plasma protein binding and good bioavailability. Metabolite identification efforts have identified primary pathways of biotransformation, aiding in the design of analogs with improved metabolic stability. Toxicology assessments indicate a manageable safety profile, though dose-dependent effects necessitate careful optimization in clinical settings.

Ongoing research is exploring the compound's potential in combination therapies, particularly with existing chemotherapeutic agents and immunomodulators. Early results suggest synergistic effects, enhancing therapeutic outcomes while minimizing adverse effects. Additionally, structural-activity relationship (SAR) studies are underway to refine the compound's selectivity and potency, with several derivatives already showing enhanced pharmacological properties.

In conclusion, 1-(2H-1,3-benzodioxol-5-yl)-3-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}urea represents a promising candidate for further development in targeted therapies. Its unique chemical structure and biological activity underscore its potential as a valuable tool in both research and clinical applications. Future studies should focus on advancing this compound through preclinical and clinical trials to fully realize its therapeutic potential.